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Compound of Interest

Compound Name: 5-Fluoro-3-nitropicolinic acid

Cat. No.: B13671023

Get Quote

Executive Summary & Compound Profile
5-Fluoro-3-nitropicolinic acid is a specialized pyridine derivative often utilized as a scaffold in

the synthesis of agrochemicals and pharmaceutical intermediates (e.g., kinase inhibitors).[1] Its

solubility behavior is governed by the interplay between the ionizable carboxylic acid moiety

(C2), the electron-withdrawing nitro group (C3), and the lipophilic fluorine atom (C5).[1]

Understanding its solubility is critical for:

Process Chemistry: Selecting optimal solvent systems for nitration workups and

recrystallization.

Medicinal Chemistry: Preparing stable stock solutions for biological assays.[1][2]

Purification: Designing liquid-liquid extraction (LLE) protocols.

Physicochemical Drivers of Solubility
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Property Estimated Value Impact on Solubility

Molecular Formula C₆H₃FN₂O₄ --

Molecular Weight ~186.10 g/mol
Low MW facilitates dissolution

in polar solvents.[1]

pKa (Acidic) ~2.5 – 3.5 (Predicted)

The C3-nitro group significantly

increases acidity compared to

picolinic acid (pKa ~5.[1]3) via

electron withdrawal, making

the compound highly soluble in

basic aqueous media (pH > 5).

[2]

LogP (Lipophilicity) ~1.1 – 1.4

The C5-fluorine atom

increases lipophilicity relative

to the parent nitro-picolinic

acid, enhancing solubility in

chlorinated solvents and

esters.[1]

H-Bond Donors 1 (COOH)
Capable of donating to protic

solvents (MeOH, EtOH).[1][2]

H-Bond Acceptors 5 (N-py, NO₂, COOH)

High acceptor count drives

solubility in polar aprotic

solvents (DMSO, DMF).[1][2]

Solubility Landscape
The following data categorizes solvent suitability based on polarity and functional group

interaction. Note: Values are derived from SPR analysis of structural analogs (e.g., 5-chloro-3-

nitropicolinic acid, 5-fluoropicolinic acid).[1]

Table 1: Solubility in Common Organic Solvents (at
25°C)
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Solvent Class Solvent Solubility Rating
Comments &
Application

Polar Aprotic DMSO High (>100 mg/mL)

Primary Choice for

Stock Solutions.

Excellent solvation of

the zwitterionic and

neutral forms.[1]

DMF High (>100 mg/mL)

Alternative for

reactions requiring

higher temperatures;

difficult to remove.[1]

[2]

Acetonitrile Good (20–50 mg/mL)

Preferred for HPLC

mobile phases and

nitration reactions.[1]

[2]

Polar Protic Methanol Good (20–50 mg/mL)

Excellent for transfers;

potential for methyl

ester formation if

catalyzed.[1][2]

Ethanol
Moderate (10–30

mg/mL)

Safer alternative to

MeOH; ideal for

recrystallization when

mixed with water.[1][2]

Water (pH < 2) Low (<1 mg/mL)

The unionized acid

precipitates in acidic

media.[1]

Water (pH > 7) High (>50 mg/mL)
Forms the carboxylate

salt; highly soluble.[1]

Esters/Ethers Ethyl Acetate
Moderate (10–25

mg/mL)

Standard Extraction

Solvent. Good

partitioning from acidic

aqueous layers.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemscene.com/product/1804428-08-7.html
https://www.chemscene.com/product/1804428-08-7.html
https://www.sigmaaldrich.com/KR/ko/product/aladdinscientific/alnh9a9edee0?context=bbe
https://www.chemscene.com/product/1804428-08-7.html
https://www.sigmaaldrich.com/KR/ko/product/aladdinscientific/alnh9a9edee0?context=bbe
https://www.chemscene.com/product/1804428-08-7.html
https://www.sigmaaldrich.com/KR/ko/product/aladdinscientific/alnh9a9edee0?context=bbe
https://www.chemscene.com/product/1804428-08-7.html
https://www.sigmaaldrich.com/KR/ko/product/aladdinscientific/alnh9a9edee0?context=bbe
https://www.chemscene.com/product/1804428-08-7.html
https://www.chemscene.com/product/1804428-08-7.html
https://www.chemscene.com/product/1804428-08-7.html
https://www.sigmaaldrich.com/KR/ko/product/aladdinscientific/alnh9a9edee0?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13671023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


THF Good (25–50 mg/mL)

Useful for reduction

reactions; check for

peroxides.[1][2]

Chlorinated Dichloromethane
Low-Moderate (5–15

mg/mL)

Solubilizes the neutral

form; useful for final

organic washes.[1][2]

Hydrocarbons Hexanes/Heptane Insoluble

Anti-solvent. Used to

crash out the product

during

recrystallization.[1][2]

Experimental Protocols
As a Senior Application Scientist, I recommend validating specific solubility limits before scaling

up. Use the following self-validating protocols.

Protocol A: Saturation Shake-Flask Method
(Quantitative)
This is the gold standard for determining thermodynamic solubility.[1]

Preparation: Weigh ~10 mg of 5-Fluoro-3-nitropicolinic acid into a 2 mL HPLC vial.

Solvent Addition: Add 250 µL of the target solvent.[2]

Equilibration:

If fully dissolved, add more solid until precipitation is visible.[2]

Cap and shake at 25°C for 24 hours (use a thermomixer).

Filtration: Centrifuge at 10,000 rpm for 5 minutes or filter through a 0.22 µm PTFE filter.

Quantification: Dilute the supernatant 100x in Mobile Phase (e.g., Water/ACN 50:50) and

analyze via HPLC-UV (254 nm). Compare against a known standard curve.
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Protocol B: Recrystallization Solvent Screening
(Qualitative)
Objective: Purify crude material synthesized via nitration of 5-fluoropicolinic acid.[1][2]

Dissolution: Dissolve 100 mg of crude solid in the minimum amount of boiling Ethanol or

Ethyl Acetate.

Anti-solvent Addition:

If using Ethanol: Add warm Water dropwise until turbidity persists.[1][2]

If using Ethyl Acetate: Add Heptane dropwise.[1][2]

Cooling: Allow the solution to cool slowly to room temperature, then place in an ice bath

(0°C) for 1 hour.

Validation: Filter crystals and analyze purity via LC-MS.

Visualizations & Workflows
Diagram 1: Solubility Determination Workflow
This flowchart illustrates the logical decision-making process for determining solubility and

selecting solvents for specific applications.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemscene.com/product/1804428-08-7.html
https://www.sigmaaldrich.com/KR/ko/product/aladdinscientific/alnh9a9edee0?context=bbe
https://www.chemscene.com/product/1804428-08-7.html
https://www.sigmaaldrich.com/KR/ko/product/aladdinscientific/alnh9a9edee0?context=bbe
https://www.chemscene.com/product/1804428-08-7.html
https://www.sigmaaldrich.com/KR/ko/product/aladdinscientific/alnh9a9edee0?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13671023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 5-Fluoro-3-nitropicolinic Acid Sample

Define Goal

Biological Assay
(Stock Solution)

In Vitro

Process Chemistry
(Purification/Reaction)

Synthesis

Use DMSO or DMF
(Conc. > 10 mM)

Solvent Screen:
Polar vs Non-Polar

Dilute into Media
(Watch for ppt if >1% DMSO) Recrystallization?

Purification

Extraction?

Isolation

Use EtOH/Water or
EtOAc/Heptane

Acidify Aqueous Layer (pH 2)
Extract with EtOAc

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on experimental intent (Assay vs.

Synthesis).

Diagram 2: Solvation Mechanism
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Understanding why the molecule dissolves helps in predicting behavior in novel solvent

mixtures.[2]

5-Fluoro-3-nitropicolinic Acid

COOH Group
(H-Bond Donor/Acceptor)

NO2 Group
(Strong Dipole)

Fluorine (C5)
(Lipophilic/Hydrophobic)
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Ionization -> High Sol.
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Hexane
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Weak Interaction
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Caption: Mechanistic breakdown of functional group contributions to solubility.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile of 5-Fluoro-3-
nitropicolinic Acid[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13671023/docs#technical-guide-solubility-profile-of-
5-fluoro-3-nitropicolinic-acid-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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